2-{3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}acetic acid hydrochloride

• IUPAC Name: 2-(3-methylpyrazolo[3,4-b]pyridin-1-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C9H9N3O2.ClH/c1-6-7-3-2-4-10-9(7)12(11-6)5-8(13)14;/h2-4H,5H2,1H3,(H,13,14);1H
• InChI Key: JCKHBUJYKUNTRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=CC=N2)CC(=O)O.Cl
• Molecular Formula: C9H10ClN3O2
• Molecular Weight: 227.65 g/mol

Description

“2-{3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}acetic acid hydrochloride” is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives have been discussed in several studies. The reactions involve the use of a, -unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis and Crystal Structure Analysis: Pyrazole derivatives, including compounds related to 2-{3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}acetic acid hydrochloride, have been synthesized and characterized using NMR, IR spectroscopies, and HRMS analyses. X-ray diffraction and density-functional-theory (DFT) calculations have been used to study the molecular structure of these compounds (Shen, Huang, Diao, & Lei, 2012).

Chemical Properties and Reactions

• Ammoxidation and Aerobic Oxidation of Alcohols: Cu(II)/pypzacac complexes, involving pyrazole-related ligands, have shown efficiency in catalyzing the ammoxidation of alcohols to nitriles and the aerobic oxidation of alcohols to aldehydes in water. These processes are significant in organic synthesis and industrial applications (Xie, Bao, Li, Tan, Li, & Lang, 2014).

Mechanism of Action

Target of Action

The primary targets of 2-{3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}acetic acid hydrochloride are currently unknown. This compound belongs to the family of 1H-pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds that have been the subject of extensive research due to their close similarity to the purine bases adenine and guanine . .